
Safeguarding Your Research: A Guide to
Handling 1,2,3-Trichloropropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2,3-Trichloropropane

Cat. No.: B165214 Get Quote

Essential safety protocols for the handling and disposal of 1,2,3-Trichloropropane (TCP) are

critical for protecting laboratory personnel and the environment. This guide provides immediate,

actionable information for researchers, scientists, and drug development professionals.

Adherence to these procedures is paramount due to the significant health risks associated with

this compound.

1,2,3-Trichloropropane (TCP) is a synthetic chlorinated hydrocarbon recognized as a

probable human carcinogen and mutagen.[1] Exposure can lead to severe health effects,

including damage to the liver, kidneys, and central nervous system.[1] It is an irritant to the

eyes, skin, and respiratory tract.[2] Due to its chemical stability, it is persistent in the

environment, particularly in groundwater, making proper disposal a key concern.[3][4]

Chemical and Physical Properties
Understanding the physical characteristics of 1,2,3-Trichloropropane is the first step in safe

handling. This colorless to straw-colored liquid has a chloroform-like odor and is denser than

water.
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Property Value

Synonyms
Allyl trichloride, Glycerol trichlorohydrin,

Trichlorohydrin[3]

Appearance Colorless to straw-colored liquid[3]

Molecular Formula C₃H₅Cl₃

Molecular Weight 147.43 g/mol

Boiling Point 156.8 °C (314.3 °F)

Melting Point -14.7 °C (5.5 °F)

Vapor Pressure 3.1 mmHg at 20°C

Flash Point 71 °C (160 °F)

Solubility in Water 1,750 mg/L

Specific Gravity 1.389 g/cm³

Occupational Exposure Limits
Various regulatory bodies have established exposure limits for 1,2,3-Trichloropropane to

protect workers. It is crucial to maintain workplace concentrations below these levels.

Organization
Exposure Limit (8-Hour
Time-Weighted Average)

Notes

OSHA (PEL) 50 ppm (300 mg/m³) Permissible Exposure Limit

NIOSH (REL) 10 ppm (60 mg/m³)

Recommended Exposure

Limit; Potential occupational

carcinogen[2]

ACGIH (TLV) 10 ppm (60 mg/m³) Threshold Limit Value

NIOSH (IDLH) 100 ppm
Immediately Dangerous to Life

or Health
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory when handling 1,2,3-Trichloropropane. All PPE

should be inspected before use and properly maintained.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b165214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Specifications and Best
Practices

Hand Protection Viton® Gloves[5][6][7][8][9][10]

Viton® provides excellent

resistance to chlorinated

solvents.[7][10] Double-gloving

can provide additional

protection. Always inspect

gloves for tears or punctures

before use. Wash hands

thoroughly after removing

gloves.

Eye/Face Protection
Chemical Safety Goggles &

Face Shield

Wear chemical safety goggles

that provide a seal around the

eyes. Use a face shield in

conjunction with goggles when

there is a splash hazard.

Skin & Body Protection
Chemical-Resistant Lab Coat

or Apron

Wear a long-sleeved,

chemical-resistant lab coat or

apron over personal clothing.

Ensure clothing is made of a

material that resists

penetration by chlorinated

solvents.

Respiratory Protection

NIOSH-Approved Respirator

with Organic Vapor/Acid Gas

Cartridges

A NIOSH-approved air-

purifying respirator with

organic vapor/acid gas (yellow)

cartridges is required when

working outside of a certified

chemical fume hood or when

exposure limits may be

exceeded.[5][11] A full-

facepiece respirator provides

both respiratory and eye

protection. A proper fit test is

required before use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://tym.co.uk/pages/chemicals-and-their-compatibility-with-viton
https://www.calpaclab.com/content/chemical-charts/Viton.pdf
https://www.allsafetyproducts.com/chemical-resistant-butyl-viton-gloves.html
https://safetyware.com/product/north-f284-viton-gloves/
https://www.foxxlifesciences.in/pages/viton-chemical-compatibility-chart
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.allsafetyproducts.com/chemical-resistant-butyl-viton-gloves.html
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://tym.co.uk/pages/chemicals-and-their-compatibility-with-viton
https://www.rand.org/content/dam/rand/pubs/reports/2009/R3506.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Safe Handling
A systematic approach to handling 1,2,3-Trichloropropane minimizes the risk of exposure.

The following workflow outlines the necessary steps from preparation to cleanup.
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Workflow for Safe Handling of 1,2,3-Trichloropropane

Preparation

Handling

Cleanup & Disposal

Review SDS and SOPs

Verify Fume Hood Certification

Don Appropriate PPE

Work Within a Certified Chemical Fume Hood

Begin Work

Use Smallest Quantity Necessary

Keep Containers Tightly Closed When Not in Use

Decontaminate Work Surfaces

Complete Work

Segregate Waste into Labeled Hazardous Waste Container

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 1,2,3-Trichloropropane.
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Step-by-Step Guidance:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) and relevant Standard Operating

Procedures (SOPs) before beginning any work.

Ensure the chemical fume hood has been certified within the last year.

Put on all required PPE, including Viton® gloves, chemical safety goggles, and a

chemical-resistant lab coat.

Handling:

All manipulations of 1,2,3-Trichloropropane must be performed within a certified

chemical fume hood to minimize inhalation exposure.

Use the smallest quantity of the chemical necessary for the experiment to minimize waste

and potential exposure.

Keep all containers of 1,2,3-Trichloropropane tightly sealed when not in immediate use

to prevent the release of vapors.

Cleanup:

After work is complete, decontaminate all surfaces and equipment using a suitable

solvent, followed by soap and water.

Properly doff PPE, avoiding contact with the outside of contaminated items.

Dispose of contaminated gloves and other disposable PPE in the designated hazardous

waste container.

Wash hands and forearms thoroughly with soap and water.

Emergency and Disposal Plans
Spill Response:
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Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Isolate: Secure the area and prevent entry.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Report: Notify your institution's Environmental Health and Safety (EHS) department

immediately.

Cleanup: Only trained personnel with appropriate PPE (including respiratory protection)

should clean up spills.

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Do not wash spills into the sewer system.

Disposal Plan:
1,2,3-Trichloropropane and any materials contaminated with it are considered hazardous

waste and must be disposed of in accordance with the Resource Conservation and Recovery

Act (RCRA) regulations.[1]

Waste Identification: As a spent chlorinated solvent, 1,2,3-Trichloropropane waste may fall

under the F-list of hazardous wastes (e.g., F001 or F002).[12][13] Consult with your

institution's EHS department to ensure proper waste code assignment.

Segregation and Collection:

Collect all liquid waste containing 1,2,3-Trichloropropane in a dedicated, sealed, and

properly labeled hazardous waste container.

Collect all solid waste (contaminated gloves, absorbent materials, etc.) in a separate,

sealed, and labeled container.
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The label must include the words "Hazardous Waste," the full chemical name, and the

associated hazards.

Storage: Store hazardous waste containers in a designated satellite accumulation area or

central storage area that is secure and has secondary containment.

Disposal: Arrange for pickup and disposal through your institution's EHS department. They

will work with a licensed hazardous waste disposal company. Land disposal of untreated

chlorinated solvent waste is restricted.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
1,2,3-Trichloropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165214#personal-protective-equipment-for-handling-
1-2-3-trichloropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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